![molecular formula C14H24Cl2N2 B6157535 1-{4-[(azepan-1-yl)methyl]phenyl}methanamine dihydrochloride CAS No. 1211572-40-5](/img/no-structure.png)
1-{4-[(azepan-1-yl)methyl]phenyl}methanamine dihydrochloride
Overview
Description
1-{4-[(azepan-1-yl)methyl]phenyl}methanamine dihydrochloride, also known as 4-MMA-DHC, is a type of organic compound that is used in a variety of scientific research applications. It is a substituted amine with a unique structure composed of an azepane ring and a phenyl group. This compound has recently become increasingly popular among scientists due to its ability to act as a versatile building block in the synthesis of other compounds. In addition, 4-MMA-DHC has been found to have a variety of biochemical and physiological effects, making it a useful tool in laboratory experiments. In
Mechanism of Action
The exact mechanism of action of 1-{4-[(azepan-1-yl)methyl]phenyl}methanamine dihydrochloride is not yet fully understood. However, it is believed that the compound interacts with various receptors in the body, leading to a variety of biochemical and physiological effects. These effects include the inhibition of certain enzymes, the activation of certain receptors, and the modulation of signal transduction pathways.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. These effects include the inhibition of certain enzymes, the activation of certain receptors, and the modulation of signal transduction pathways. Additionally, this compound has been found to have anti-inflammatory, anti-cancer, and anti-oxidant properties.
Advantages and Limitations for Lab Experiments
The use of 1-{4-[(azepan-1-yl)methyl]phenyl}methanamine dihydrochloride in laboratory experiments has a number of advantages. For example, the compound is relatively easy to synthesize, and it can be used to study the effects of various drugs on the human body. Additionally, the compound is relatively stable, and it can be used to investigate the biochemical and physiological effects of various compounds. However, there are also some limitations to the use of this compound in laboratory experiments. For example, the compound is not very soluble in water, and it may not be suitable for use in certain types of experiments.
Future Directions
There are a number of potential future directions for the use of 1-{4-[(azepan-1-yl)methyl]phenyl}methanamine dihydrochloride in scientific research. For example, the compound could be used to study the effects of various drugs on the human body, as well as to investigate the biochemical and physiological effects of various compounds. Additionally, this compound could be used to study the mechanisms of action of various drugs, as well as to investigate the pharmacological effects of various compounds. Finally, the compound could be used to develop new drugs or to improve the efficacy of existing drugs.
Synthesis Methods
1-{4-[(azepan-1-yl)methyl]phenyl}methanamine dihydrochloride can be synthesized using a variety of methods, including the reductive amination of 1-{4-[(azepan-1-yl)methyl]phenyl}methanol and hydrochloric acid. This reaction is catalyzed by a palladium-based catalyst and yields the desired compound in high yields. Other methods include the use of a palladium-based catalyst to reduce 4-methylbenzyl azepane and hydrochloric acid, or the use of a palladium-based catalyst to reduce 4-methylbenzyl azepane and hydrochloric acid.
Scientific Research Applications
1-{4-[(azepan-1-yl)methyl]phenyl}methanamine dihydrochloride has a variety of scientific research applications, including its use as a building block in the synthesis of other compounds. It can also be used to study the effects of various drugs on the human body, as well as to investigate the biochemical and physiological effects of various compounds. Additionally, this compound can be used to study the mechanisms of action of various drugs, as well as to investigate the pharmacological effects of various compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-{4-[(azepan-1-yl)methyl]phenyl}methanamine dihydrochloride involves the reaction of 4-bromobenzylamine with azepane in the presence of a base to form 1-{4-[(azepan-1-yl)methyl]phenyl}methanamine, which is then reacted with hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": ["4-bromobenzylamine", "azepane", "base", "hydrochloric acid"], "Reaction": ["Step 1: 4-bromobenzylamine is reacted with azepane in the presence of a base, such as sodium hydroxide, to form 1-{4-[(azepan-1-yl)methyl]phenyl}methanamine.", "Step 2: 1-{4-[(azepan-1-yl)methyl]phenyl}methanamine is then reacted with hydrochloric acid to form the dihydrochloride salt of the compound, 1-{4-[(azepan-1-yl)methyl]phenyl}methanamine dihydrochloride."] } | |
CAS RN |
1211572-40-5 |
Molecular Formula |
C14H24Cl2N2 |
Molecular Weight |
291.3 |
Purity |
95 |
Origin of Product |
United States |
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